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Compound of Interest

Compound Name:
2-Hydroxy-3-methoxy-5-

nitrobenzaldehyde

Cat. No.: B099842 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-3-methoxy-5-nitrobenzaldehyde
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde, including operational

and disposal plans.

Chemical Identifier:

IUPAC Name 2-Hydroxy-3-methoxy-5-nitrobenzaldehyde

CAS Number 17028-61-4

Molecular Formula C₈H₇NO₅

Molecular Weight 197.14 g/mol

Form Powder

Melting Point 141-143 °C

Hazard Identification and Personal Protective Equipment (PPE):

Safety Operating Guide

Check Availability & Pricing
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This compound is classified as hazardous. Below is a summary of its hazard statements and

the recommended personal protective equipment.

Hazard Class GHS Pictogram Hazard Statement
Recommended
PPE

Acute Toxicity, Oral

(Category 3)
GHS06 (Toxic)

H301: Toxic if

swallowed

Wear protective

gloves, eye protection,

and face protection.

Skin Sensitisation

(Category 1)

GHS07 (Exclamation

Mark)

H317: May cause an

allergic skin reaction

Wear protective

gloves.

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)

H315: Causes skin

irritation

Wear protective

gloves.[1]

Serious Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)

H319: Causes serious

eye irritation

Wear eye and face

protection.[1]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

GHS07 (Exclamation

Mark)

H335: May cause

respiratory irritation

Use only outdoors or

in a well-ventilated

area.[2]

Handling and Storage:

Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.

[2] Ensure that eyewash stations and safety showers are close to the workstation.[3]

Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke

when using this product.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store

locked up.[3][4]

First Aid Measures:
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Exposure Route First Aid Procedure

If Swallowed
Call a POISON CENTER or doctor immediately.

Rinse mouth.[1][5]

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[1][3]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3][5]

Spill and Disposal Procedures:

In the event of a spill, follow the workflow below. For disposal, consult state, local, or national

regulations and hand over to an authorized disposal company as hazardous waste.[2]

Spill Response

Spill Detected Assess Spill Size
and Risk

Evacuate Area
(if necessary)

Large or
Uncontrolled Wear Appropriate PPE

Small and
Controllable

Contain Spill
(use absorbent material)

Clean Up Spill
(avoid creating dust)

Decontaminate Area
and Equipment

Dispose of Waste
in Sealed Container Report Incident
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Caption: Workflow for handling a chemical spill.

Operational Plan:

Risk Assessment: Before starting any work, perform a thorough risk assessment for the

planned experiment.

PPE Selection: Based on the risk assessment, select and inspect the appropriate PPE. This

should include, at a minimum, safety glasses with side shields, chemical-resistant gloves

(e.g., nitrile), and a lab coat.[1] A face shield may be necessary for procedures with a higher

risk of splashing.

Safe Handling: Handle the solid compound in a fume hood to avoid inhalation of dust.[2]

Avoid contact with skin and eyes.[4]

Waste Management: All waste contaminated with 2-Hydroxy-3-methoxy-5-
nitrobenzaldehyde should be collected in a designated, labeled, and sealed container for

hazardous waste.

Emergency Preparedness: Ensure that a spill kit is readily available and that all personnel

are trained on its use and on emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Hydroxy-
3-methoxy-5-nitrobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099842#personal-protective-equipment-for-handling-
2-hydroxy-3-methoxy-5-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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